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Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191 Get Quote

For laboratory professionals engaged in scientific research and drug development, ensuring a

safe handling and disposal protocol for all chemicals is paramount. This guide provides

essential, immediate safety and logistical information for the use of 1,3-Butanediol diacetate,

outlining the necessary personal protective equipment (PPE), operational procedures, and

disposal plans to foster a secure research environment.

Essential Safety and Handling Information
1,3-Butanediol diacetate is a combustible liquid that requires careful handling to prevent

contact with skin, eyes, and inhalation of vapors.[1] Adherence to proper safety protocols is

crucial to mitigate potential risks.

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense when handling 1,3-Butanediol
diacetate. The following table summarizes the required equipment:
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[1][2]

Hand Protection
Chemical-resistant, impervious

gloves

Gloves must be inspected

before use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[2] Proper glove

removal technique (without

touching the outer surface)

should be followed.[1]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, lab coat,

or overalls

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.

Respirators and their

components should be tested

and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1]

Operational Plan:

A systematic approach to handling 1,3-Butanediol diacetate from reception to disposal is

critical for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[2][3]
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Keep away from heat, sparks, open flames, and hot surfaces.

Store separately from incompatible materials such as strong oxidizing agents, acid chlorides,

acid anhydrides, chloroformates, and reducing agents.[1][3]

2. Handling and Use:

Always handle in a well-ventilated area.[2]

Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly before breaks and at the end of the workday.[1]

3. Accidental Release Measures:

In case of a spill, remove all sources of ignition.[2]

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]

For small spills, absorb with an inert dry material and place in an appropriate waste disposal

container.[3] For large spills, contain with sand, earth, or vermiculite.[3][5]

Prevent the chemical from entering drains or waterways.[1][2][3]

First Aid Procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Disposal Plan:

Proper disposal of 1,3-Butanediol diacetate and its containers is essential to prevent

environmental contamination.

Chemical Disposal: Dispose of the chemical in suitable and closed containers.[2] Adhered or

collected material should be promptly disposed of in accordance with appropriate local,

state, and federal laws and regulations.[2] Do not discharge into sewer systems.[2]

Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling

or reconditioning.[2] Alternatively, puncture the packaging to make it unusable for other

purposes and then dispose of it in a sanitary landfill.[2]

Quantitative Safety Data
The following table provides key quantitative safety and physical properties of 1,3-Butanediol
diacetate for quick reference.
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Property Value

Acute Toxicity (Oral LD50, rat) 6,860 mg/kg bw[2]

Acute Toxicity (Dermal LD50, rabbit) > 2,000 mg/kg bw[2]

Acute Toxicity (Inhalation LC0, rat) 129 ppm[2]

Boiling Point 222 °C at approx. 1,013 hPa[2]

Melting Point/Freezing Point -78 °C[2]

Flash Point Combustible liquid (Category 4)

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1,3-Butanediol
diacetate in a laboratory setting.
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Safe Handling Workflow for 1,3-Butanediol Diacetate

Preparation

Handling & Use

Post-Experiment & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation

Conduct Experiment in Ventilated Hood

Receive and Inspect Chemical

Store in a Cool, Dry, Well-Ventilated Area

Use Non-Sparking Tools

Decontaminate Work Area

Segregate and Label Waste

Dispose of Chemical Waste per Regulations

Dispose of Contaminated PPE and Containers

Spill: Evacuate, Ventilate, Contain Fire: Use Dry Chemical, CO2, or Foam Exposure: Follow First Aid Measures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3-Butanediol diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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